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Compound of Interest

Compound Name: Dibromoacetaldehyde

Cat. No.: B156388

Nomenclature and Identification

The unambiguous identification of a chemical compound is crucial for scientific communication
and research.

Identifier Value

IUPAC Name 2,2-dibromoacetaldehyde[1]
CAS Number 3039-13-2[1][2]

Molecular Formula C2H2Br20[1][2]

Molecular Weight 201.84 g/mol

Dibromoacetaldehyde, Acetaldehyde, 2,2-
Synonyms .
dibromo-

Physicochemical Properties

The physical and chemical properties of 2,2-dibromoacetaldehyde are summarized in the
table below. These properties are essential for its handling, storage, and application in
experimental settings.
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Property Value Source
Boiling Point 136.3 °C at 760 mmHg
Density 2.357 g/cm3
Flash Point 68.7 °C
Refractive Index 1.541
Vapor Pressure 7.41 mmHg at 25 °C
DMSO (Very Slightly),
Solubility Methanf)l (S):ighjy, z)eated)
Stability Extremely moisture-sensitive

and hygroscopic.

Synthesis and Experimental Protocols

The synthesis of haloaldehydes can be challenging due to their reactivity. While a specific,
detailed experimental protocol for the direct synthesis of 2,2-dibromoacetaldehyde is not
readily available in the provided search results, a general understanding can be gained from
the synthesis of related bromoacetals, which serve as stable precursors.

Synthesis of Bromoacetaldehyde Diethyl Acetal

A common strategy to handle reactive aldehydes is to protect them as acetals. The following is
a protocol for the synthesis of bromoacetaldehyde diethyl acetal, which can be a precursor to
bromoacetaldehyde.

Materials:

Vinyl acetate

Absolute ethanol

Bromine

e Ice
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e 10% Sodium carbonate solution

e Anhydrous calcium chloride

o 3-L three-necked round-bottomed flask

e Mechanical stirrer

e Thermometer

e Apparatus for gas introduction (as shown in the reference)

Procedure:

A solution of 430 g (5 moles) of vinyl acetate in 1.5 L (26 moles) of absolute ethanol is placed
in the 3-L three-necked flask.

e The solution is cooled to approximately -10 °C using an ice-salt bath, and stirring is initiated.

» Bromine (255 mL, 5 moles), previously washed with concentrated sulfuric acid, is introduced
into the flask via a rapid current of air over a period of 8-10 hours.

e The reaction mixture is then allowed to stand overnight and warm to room temperature.

e The mixture is poured into 1.7 L of ice water. The lower layer, containing the bromoacetal
and ethyl acetate, is separated.

e The organic layer is washed twice with 300-mL portions of cold water and once with 300 mL
of cold 10% sodium carbonate solution.

e The product is dried over two successive 25-g portions of anhydrous calcium chloride.

e The crude product is purified by distillation under reduced pressure to yield
bromoacetaldehyde diethyl acetal.

Reactivity and Applications
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2,2-Dibromoacetaldehyde is a reactive organic compound due to the presence of two
bromine atoms on the alpha-carbon to the carbonyl group. This structural feature makes it a
useful intermediate in various chemical syntheses.

It is utilized as a reagent in analytical chemistry for the detection of haloacetaldehydes in
treated water, often in conjunction with gas chromatography-mass spectrometry (GC-MS).
Furthermore, it is recognized as a disinfection byproduct in drinking water and has
demonstrated genotoxicity.

Visualizations

To better illustrate the concepts discussed, the following diagrams have been generated using
the DOT language.
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Caption: Synthesis workflow for bromoacetaldehyde diethyl acetal.
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Upstream Compounds (Reactants)

Bromine Paraldehyde Ethyl Acetate Bromal

2,2-Dibromoacetaldehyde

Downstream Compounds

1,1-dibromo-2,2-bis-
(4-methoxy-phenyl)-ethane

Glyoxime 2,2'-Biimidazole
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Caption: Chemical relationships of 2,2-dibromoacetaldehyde.

Safety Information

2,2-Dibromoacetaldehyde is a hazardous chemical and should be handled with appropriate
safety precautions in a well-ventilated area. It is classified as an acute oral toxicant and is
hazardous to the aquatic environment. Users should consult the Safety Data Sheet (SDS) for
detailed information on handling, storage, and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2,2-dibromoacetaldehyde IUPAC name]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b156388#2-2-
dibromoacetaldehyde-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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